![molecular formula C21H24F4N2O B216110 1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B216110.png)
1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine, also known as piperazine compound, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of piperazine derivatives and has been studied extensively for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine compound involves its interaction with various molecular targets, including enzymes, receptors, and ion channels. The compound has been found to inhibit the activity of various enzymes, including phosphodiesterase and cyclin-dependent kinases. It also exhibits activity against various receptors, including serotonin and dopamine receptors. Moreover, this compound compound has been shown to interact with ion channels, including voltage-gated sodium channels and calcium channels.
Biochemical and Physiological Effects:
Piperazine compound has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells. The compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound compound has been found to have significant activity against neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Piperazine compound has several advantages for lab experiments. It exhibits significant activity against various molecular targets, making it a useful tool for studying the mechanisms of various diseases. Moreover, the compound has been found to be relatively stable and easy to synthesize, making it readily available for research purposes. However, the limitations of 1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine compound include its low solubility in water and the need for careful handling due to its potential toxicity.
Future Directions
There are several future directions for the study of 1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine compound. One potential direction is the development of novel derivatives with improved activity and selectivity against specific molecular targets. Another potential direction is the investigation of the compound's activity in combination with other drugs for the treatment of various diseases. Moreover, the study of the compound's pharmacokinetics and pharmacodynamics in animal models could provide valuable insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of 1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine compound involves the reaction of 4-fluorophenylbut-3-ene-1-ol with 3-(trifluoromethyl)benzaldehyde in the presence of this compound and acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through column chromatography. The yield of the synthesis method is approximately 60-70%.
Scientific Research Applications
Piperazine compound has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant activity against various diseases, including cancer, inflammation, and neurological disorders. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, 1-[4-(4-Fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine compound has been found to have significant activity against neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C21H24F4N2O |
---|---|
Molecular Weight |
396.4 g/mol |
IUPAC Name |
1-[4-(4-fluorophenoxy)butyl]-4-[3-(trifluoromethyl)phenyl]piperazine |
InChI |
InChI=1S/C21H24F4N2O/c22-18-6-8-20(9-7-18)28-15-2-1-10-26-11-13-27(14-12-26)19-5-3-4-17(16-19)21(23,24)25/h3-9,16H,1-2,10-15H2 |
InChI Key |
XBZWKXOCMAHJDG-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCCCOC2=CC=C(C=C2)F)C3=CC=CC(=C3)C(F)(F)F |
Canonical SMILES |
C1CN(CCN1CCCCOC2=CC=C(C=C2)F)C3=CC=CC(=C3)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.